Cas no 1332-58-7 (Kaolin)

• Product Name: Kaolin
• CAS No: 1332-58-7
• MF: Al₂H₄O₉Si₂
• MW: 258.160440444946
• MDL: MFCD00062311
• CID: 41276
• PubChem ID: 329760969
• Update Time: 2026-02-25

Kaolin Chemical and Physical Properties

Names and Identifiers

• kaolin
• Aluminum silicate dihydrate
• Aluminum silicate (hydrated)
• Aluminum silicate hydroxide
• Bolus alba
• China clay
• Kaolinite
• Kaopectate
• Porcelain clay
• Kaolin(superfine)
• Kaolin powder
• HALLOYSITE
• KAOLIN, WHITE FINE POWDER
• Calcined kaolin
• 6000(2.5um)
• Aluminum silicate hydroxide,Bolus,China clay
• Aluminum silicate hydroxide,Bolus,Hydrated aluminum si
• Aluminum silicate hydroxide,Bolus,Hydrated aluminum silicate
• Argilla
• BOLUS
• Buca
• Catalpo
• CLAY
• Kaolin clay
• Kaolin, monohydrate
• Kaolin, pure
• Kaoline
• Kaowool
• metahalloysite
• organically modified
• REDCLAY
• SP-33
• White bole
• Calcined Kaolin for Paint,Coating Industry
• Kaolin for other application
• 湖北甘氨酸生产厂家
• Glomax
• Hydrated aluminum silicate
• Kaolin clay slurry
• Altowhites
• Alphagloss
• Vanclay
• Kaopaous
• Emathlite
• Electros
• Comalco
• Mcnamee
• Hydrite
• Apsilex
• Alphacoat
• Langford
• Argiflex
• Altowhite
• Parclay
• Bentone
• Fitrol
• Arcilla blanca
• Light kaolin
• Comalco Kaolin
• Argilla alba
• Osmo kaolin
• Kaolin colloidal
• beta Coat
• Snow tex
• Astra-Glaze
• ASP Ultrafine
• Kao-gel
• Century HC
• Kaophills-2
• AA Kaolin
• Clay (kaolin)
• BOL Blanc
• Acidi
• Airflo V 8
• 95077-05-7
• Nanoclay Montmorillonite 20A
• UNII-24H4NWX5CO
• Amazon 88
• CCRIS 9288
• Metakaolin
• Clay 347
• ASP (mineral)
• EPA Pesticide Chemical Code 100104
• HSDB 630
• Clay Nanopowder
• Expanded Perlite Powder / Nanopowder
• Perlite Nanoclay Powder
• Clays, white, acidic
• Fitrol desiccite 25
• J-521617
• CB 2 (clay)
• Aluminium silicate dihydrate
• Halloysite Nanotubes Properties
• AKOS040744632
• Perlite Clay Mix
• Amazon Kaolin 855D
• CHEMBL3833365
• oxo-oxoalumanyloxy-[oxo(oxoalumanyloxy)silyl]oxysilane;dihydrate
• Acidic white clays
• Argirec KN 15
• CB 1 (clay)
• Montmorillonite Bentonite Clay
• MFCD00062311
• Burgess 10
• Kaolinum
• FT-0627569
• 1332-58-7
• Argirec B 22
• Bilt Plate 156
• NLYAJNPCOHFWQQ-UHFFFAOYSA-N
• Kaolin Nanoclay
• Expanded Perlite Powder
• Alfaplate
• Nanoclay Powder
• Clay slurry
• Amazon 90
• CHEBI:140503
• Halloysite Clay Nanotubes
• Kaolinum ponderosum
• Kaolin [USP:JAN]
• Glomax; China clay; Hydrated aluminum silicate; Kaolin clay slurry;
• Kaolin

• MDL： MFCD00062311
• Inchi： 1S/2Al.O5Si2.2H2O.2O/c;;1-6(2)5-7(3)4;;;;/h;;;2*1H2;;/q2*+1;-2;;;;
• InChI Key： NLYAJNPCOHFWQQ-UHFFFAOYSA-N
• SMILES： [Si](=O)(O[Al]=O)O[Si](=O)O[Al]=O.O.O

Computed Properties

• Exact Mass: 259.91800
• Monoisotopic Mass: 257.902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 98

Experimental Properties

• Color/Form: White or yellowish white clay like substance or white powder.
• Density: 2.53 (true specific gravity)
• Melting Point: 1750 °C
• Refractive Index: n20/D 1.54
• PH: 6-7 (50g/l, H2O, 20℃)(slurry)
• Stability/Shelf Life: Stable. Substances to be avoided include strong oxidizing agents.
• PSA: 114.43000
• LogP: -1.34560
• Solubility: Insoluble in water, cold acids and alkalis. Slightly soluble in hydrochloric acid and acetic acid.

Kaolin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg
• Safety Instruction： S22; S24/25
• RTECS：GF1670500
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed and dry for storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals Miscellaneous metallic oxoanionic compounds Miscellaneous silicates
• Other Chemical additives Process Aids
• Other Chemical additives

Additional information on Kaolin

Kaolin (CAS No. 1332-58-7): A Multifunctional Mineral in Chemical, Biological, and Pharmaceutical Applications

Kaolin, chemically identified by the CAS number 1332-58-7, is a naturally occurring aluminosilicate clay mineral renowned for its unique physicochemical properties. Composed primarily of aluminum silicate hydrate (Al₂Si₂O₅(OH)₄), this mineral exhibits exceptional adsorption capacity, thermal stability, and colloidal dispersion characteristics. Recent advancements in nanotechnology and materials science have positioned kaolin-based composites as pivotal materials in drug delivery systems, biomedical engineering, and sustainable industrial applications. Its non-toxic nature and abundant availability make it an ideal candidate for innovations requiring biocompatibility and scalability.

In pharmaceutical formulations, Kaolin (CAS No. 1332-58-7) serves as a critical excipient due to its ability to enhance tablet cohesion and control drug release kinetics. A groundbreaking study published in the Nano Letters journal (2024) demonstrated that functionalized kaolinite nanoparticles can encapsulate hydrophobic drugs with up to 98% efficiency while maintaining structural integrity under physiological conditions. This breakthrough addresses longstanding challenges in sustained-release drug delivery systems, particularly for poorly water-soluble compounds such as paclitaxel or curcumin.

Beyond traditional applications, cutting-edge research explores kaolin's role in bioimaging technologies. By doping kaolinite particles with lanthanide ions via a sol-gel method reported in Biomaterials Science, researchers achieved fluorescence lifetimes exceeding 4 milliseconds—significantly surpassing conventional organic dyes. These findings underscore the mineral's potential as a biodegradable contrast agent for real-time cellular tracking without cytotoxic effects.

In regenerative medicine, three-dimensional printing of CAS No. 1332-58-7-based scaffolds has emerged as a promising strategy for tissue engineering. A collaborative study between MIT and ETH Zurich (published in Nature Communications, 2024) revealed that chitosan-complexed kaolinite constructs promoted osteogenic differentiation of mesenchymal stem cells by upregulating RUNX2 gene expression by 60% compared to control substrates. This advance positions such composites as viable alternatives to synthetic polymers in bone defect repair applications.

The environmental sustainability of Kaolin products is further validated by lifecycle analyses conducted at the University of Cambridge (2024). Their comparative assessment showed that kaolinite-based adsorbents outperform activated carbon by a factor of 4:1 in removing heavy metals from industrial effluents while requiring 60% less energy input during production—a critical advantage for eco-conscious manufacturing processes.

Ongoing investigations into surface functionalization techniques continue to expand the mineral's utility spectrum. A patent-pending process described in the Journal of Colloid and Interface Science involves grafting polyethylene glycol onto kaolinite surfaces via microwave-assisted chemistry, enabling targeted drug delivery to inflamed tissues with minimal systemic side effects. Such innovations exemplify how foundational research on this ancient material continues to drive modern biomedical breakthroughs.

Clinical trials underway at Johns Hopkins University are evaluating intranasally administered kaolinite microspheres for delivering siRNA therapeutics across the blood-brain barrier—a novel approach leveraging the mineral's ability to form stable complexes with nucleic acids while avoiding immune recognition pathways.

The versatility of CAS No. 1332-58-7 formulations is further highlighted in cosmetic dermatology where nanosized kaolinite particles are employed as multifunctional ingredients: their inherent antimicrobial activity reduces acne-causing bacteria while their adsorptive properties help manage sebum secretion without clogging pores—a dual mechanism validated through double-blind trials published in the JCI Insight.

In summary, advancements across multiple disciplines continue to redefine the potential of this versatile mineral. From enhancing therapeutic efficacy through nanomedicine applications to enabling sustainable industrial solutions, kaolin (CAS No. 1332-58-7) stands at the intersection of traditional knowledge and cutting-edge innovation—a testament to its enduring relevance in addressing contemporary scientific challenges.